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Introduction

NYX-2925 is a novel, orally bioavailable, small molecule modulator of the N-methyl-D-aspartate
receptor (NMDAR).[1][2] It acts as a co-agonist at the glycine/D-serine binding site on the
GIuN1 subunit of the NMDAR, enhancing receptor function in the presence of glutamate.[1][3]
This positive allosteric modulation of the NMDAR enhances synaptic plasticity, a fundamental
process for learning and memory.[4][5] Preclinical studies have shown that NYX-2925 can
facilitate long-term potentiation (LTP), a cellular correlate of learning and memory.[4] Due to its
role in modulating synaptic function, NYX-2925 has been investigated for its therapeutic
potential in chronic pain conditions.[1][6][7][8]

These application notes provide detailed protocols for the preparation and use of NYX-2925 in
cell culture experiments, enabling researchers to investigate its mechanism of action and
effects on cellular function.

Physicochemical Properties and Storage

A clear understanding of the physicochemical properties of NYX-2925 is essential for accurate

solution preparation and experimental design.
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Property Value Reference
Molecular Weight 297.35 g/mol [1]
Chemical Formula C14H23N304 [1]
Appearance White to off-white powder

Solubility Soluble in DMSO 9]

Store powder at -20°C,
Storage . [°]
protected from light.

Solution Preparation

Accurate preparation of NYX-2925 solutions is critical for reproducible experimental results.
The following protocols outline the preparation of stock and working solutions.

Materials
e NYX-2925 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Sterile, filtered pipette tips

Vortex mixer

0.22 um syringe filter (optional, for sterilization)

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

o Calculate the required mass of NYX-2925:
o To prepare 1 mL of a 10 mM stock solution, use the following formula:

» Mass (mg) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L) x 1000
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» Mass (mg) = 0.01 mol/L x 297.35 g/mol x 0.001 L x 1000 = 2.9735 mg
o Carefully weigh out approximately 2.97 mg of NYX-2925 powder.

o Dissolution:
o Add the weighed NYX-2925 to a sterile microcentrifuge tube.
o Add 1 mL of sterile DMSO to the tube.

o Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a
37°C water bath for 5-10 minutes) can aid dissolution.

 Sterilization (Optional):

o If sterility is a concern, the 10 mM stock solution can be sterilized by filtering it through a
0.22 um syringe filter into a new sterile tube.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -20°C, protected from light. Under these conditions, the stock solution
is expected to be stable for at least one month, and for up to six months at -80°C.[9]

Protocol 2: Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the stock solution
in the appropriate cell culture medium.

e Thaw the Stock Solution:

o On the day of the experiment, thaw an aliquot of the 10 mM NYX-2925 stock solution at
room temperature.

e Calculate the Dilution:

o Determine the final concentration of NYX-2925 required for your experiment.
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o Use the formula M1V1 = M2V2 to calculate the volume of stock solution needed.

M1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution to be added

M2 = Desired final concentration

V2 = Final volume of cell culture medium

o Example for a 1 uM final concentration in 1 mL of medium:
= (10,000 puM) X V1 = (1 pM) X (1000 pL)
= V1=0.1pL

o To ensure accurate pipetting, it is recommended to perform a serial dilution. For example,
first, dilute the 10 mM stock 1:100 in cell culture medium to create a 100 uM intermediate
solution, and then dilute this intermediate solution 1:100 to achieve the final 1 uM
concentration.

¢ Vehicle Control:

o ltis crucial to include a vehicle control in your experiments. This should be cell culture
medium containing the same final concentration of DMSO as the highest concentration of
NYX-2925 used. The final DMSO concentration should ideally be kept below 0.5% (v/v) to
minimize solvent-induced cellular toxicity.

Experimental Protocols

NYX-2925's activity as an NMDAR modulator can be assessed using various cell-based
assays. Below are example protocols for electrophysiology and calcium imaging.

Protocol 3: Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure the effect of NYX-2925 on NMDAR-mediated currents in
cultured neurons.

Experimental Workflow for Patch-Clamp Electrophysiology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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